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Introduction
This document provides detailed application notes and standardized protocols for determining

the Minimum Inhibitory Concentration (MIC) of sisomicin, a broad-spectrum aminoglycoside

antibiotic. The MIC is a critical metric in antimicrobial susceptibility testing (AST), defining the

lowest concentration of an antimicrobial agent that prevents the visible growth of a

microorganism in vitro.[1] Accurate MIC determination is essential for surveillance of

antimicrobial resistance, guiding therapeutic choices, and in the research and development of

new antimicrobial agents. The methodologies outlined adhere to the standards set by the

Clinical and Laboratory Standards Institute (CLSI), ensuring reproducibility and accuracy of

results.
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The following table summarizes the MIC ranges, including MIC₅₀ and MIC₉₀ values, of

sisomicin against a variety of common Gram-positive and Gram-negative bacteria. These

values have been compiled from various studies and serve as a reference for the expected in

vitro activity of sisomicin.

Bacterial
Species

Number of
Isolates

Sisomicin
MIC Range
(µg/mL)

Sisomicin
MIC₅₀
(µg/mL)

Sisomicin
MIC₉₀
(µg/mL)

Reference

Staphylococc

us aureus
397 0.125 - 2 0.5 1 [2]

Pseudomona

s aeruginosa
7,452 ≤0.25 - >32 2 8 [3]

Escherichia

coli
1,571 Not Specified 0.5 1 [4]

Klebsiella

pneumoniae
2,774 Not Specified 0.5 2 [5]

Enterococcus

faecalis
127 Not Specified ≤4 ≤4 [6]

Note: MIC values can vary depending on the geographical location, the source of the isolates,

and the specific methodology used. The data presented here is for informational purposes.

Experimental Protocols
The following protocols are based on the CLSI M07 guidelines for broth microdilution, a widely

accepted and standardized method for MIC determination.[7][8][9]

Broth Microdilution Method for MIC Determination
The broth microdilution method is a standard procedure for determining the MIC of an

antimicrobial agent against a specific microorganism.[7][8][9] It involves preparing serial

dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each

well is then inoculated with a standardized suspension of the test microorganism. After
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incubation, the plates are examined for visible growth, and the MIC is determined as the lowest

concentration of the antimicrobial agent that inhibits growth.

Workflow Diagram:
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Caption: Workflow for MIC determination using the broth microdilution method.

a. Materials:

Sisomicin standard powder

Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile reagent reservoirs

Multichannel pipette

Single-channel pipettes and sterile tips

Sterile diluent (e.g., sterile deionized water or appropriate solvent)
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Vortex mixer

Incubator (35°C ± 2°C)

Turbidity meter or McFarland 0.5 turbidity standard

Bacterial culture to be tested (18-24 hour culture on a non-selective agar plate)

Quality control (QC) strains (e.g., Escherichia coli ATCC 25922, Pseudomonas aeruginosa

ATCC 27853, Staphylococcus aureus ATCC 29213)[10]

b. Preparation of Sisomicin Stock Solution:

Calculate the amount of sisomicin powder needed to prepare a stock solution of a specific

concentration (e.g., 1280 µg/mL).[11] The following formula can be used: Weight (mg) =

[Volume (mL) x Concentration (µg/mL)] / [Potency (µg/mg)]

Dissolve the calculated amount of sisomicin powder in a sterile diluent. For sisomicin,

sterile deionized water is typically used.

Ensure the powder is completely dissolved by vortexing.

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter if not prepared from

sterile powder.

Store the stock solution in sterile aliquots at -70°C or as recommended by the manufacturer.

c. Preparation of Bacterial Inoculum:

From an 18-24 hour culture plate, select 3-5 well-isolated colonies of the test organism using

a sterile loop.

Transfer the colonies into a tube containing sterile saline or broth.

Vortex the suspension to ensure it is homogenous.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC268534/
https://www.benchchem.com/product/b15622737/docs?utm_src=pdf-body#determining-the-minimum-inhibitory-concentration-mic-of-sisomicin-application-notes-and-protocols
https://www.benchchem.com/product/b15622737/docs?utm_src=pdf-body#determining-the-minimum-inhibitory-concentration-mic-of-sisomicin-application-notes-and-protocols
https://bionumbers.hms.harvard.edu/files/Chapter-2-Determination-of-MICs-2006updated.pdf
https://www.benchchem.com/product/b15622737/docs?utm_src=pdf-body#determining-the-minimum-inhibitory-concentration-mic-of-sisomicin-application-notes-and-protocols
https://www.benchchem.com/product/b15622737/docs?utm_src=pdf-body#determining-the-minimum-inhibitory-concentration-mic-of-sisomicin-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This

is typically a 1:100 dilution of the 0.5 McFarland suspension.

d. Broth Microdilution Procedure:

Dispense 50 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

Add 50 µL of the sisomicin stock solution (e.g., 1280 µg/mL) to the first well of each row to

be tested. This results in a total volume of 100 µL and a sisomicin concentration of 640

µg/mL.

Perform a two-fold serial dilution by transferring 50 µL from the first well to the second well,

mixing thoroughly, and continuing this process across the plate to the desired final

concentration. Discard 50 µL from the last well containing the antibiotic.

The last two wells of each row should serve as controls: a growth control (broth and

inoculum, no antibiotic) and a sterility control (broth only).

Using a multichannel pipette, inoculate each well (except the sterility control) with 50 µL of

the diluted bacterial suspension (prepared in step c). This will result in a final volume of 100

µL in each well and a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

e. Reading and Interpreting the MIC:

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration of sisomicin at which there is no visible growth.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

The MIC for the quality control strain should fall within the acceptable range as defined by

CLSI or EUCAST guidelines.
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Quality Control
Regular quality control is crucial to ensure the accuracy and reproducibility of MIC testing.[7]

[10]

QC Strains: Use well-characterized reference strains with known MIC values for the

antimicrobial agent being tested. For aminoglycosides like sisomicin, recommended QC

strains include E. coli ATCC 25922, P. aeruginosa ATCC 27853, and S. aureus ATCC 29213.

[10]

Frequency: Perform QC testing each time a new batch of reagents is used or at regular

intervals as defined by the laboratory's quality assurance program.

Acceptance Criteria: The MIC value obtained for the QC strain must fall within the acceptable

ranges specified in the current CLSI M100 document or EUCAST QC tables. If the QC result

is out of range, the test results for the clinical isolates are considered invalid, and the entire

procedure should be repeated after troubleshooting.

Signaling Pathways and Logical Relationships
The determination of an MIC value follows a logical progression of steps, each dependent on

the successful completion of the previous one. The following diagram illustrates this logical

relationship.
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Caption: Logical flow for obtaining a valid MIC value.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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